5-Fluoro-benzooxazole-2-carboxylic acid
Overview
Description
5-Fluoro-benzooxazole-2-carboxylic acid is a chemical compound with the molecular formula C8H4FNO3 . It has a molecular weight of 181.12 g/mol .
Molecular Structure Analysis
The molecular structure of 5-Fluoro-benzooxazole-2-carboxylic acid consists of a benzoxazole ring substituted with a fluorine atom at the 5th position and a carboxylic acid group at the 2nd position .Scientific Research Applications
Pharmaceutical Research
5-Fluoro-benzooxazole-2-carboxylic acid: is a building block in pharmaceutical research, particularly in the synthesis of more complex molecules. Its fluorine atom can significantly alter the biological activity of pharmaceutical compounds, making it valuable for developing new medications .
Biochemistry
In biochemistry, this compound is used to study enzyme-substrate interactions due to its structural similarity to naturally occurring molecules. It helps in understanding the biochemical pathways and the design of enzyme inhibitors .
Chemical Synthesis
The acid serves as a precursor in chemical synthesis, especially in creating benzooxazole derivatives. These derivatives are crucial for producing materials with potential applications in electronics and photonics .
Medical Research
It’s utilized in medical research for creating diagnostic agents. The presence of the fluorine atom allows for the introduction of radioisotopes, which are essential in imaging techniques like PET scans .
Industrial Applications
5-Fluoro-benzooxazole-2-carboxylic acid: is involved in the manufacture of industrial dyes and pigments. Its chemical properties lend itself to creating stable and vibrant colors used in various industries .
Environmental Studies
This compound is also studied for its environmental impact, particularly how it breaks down in nature and its potential effects on ecosystems. Understanding its degradation products helps in assessing its environmental safety .
Pharmacology
In pharmacology, the compound is explored for its therapeutic potential. Its role in modulating biological pathways can lead to the development of new drugs for treating diseases .
Material Science
Lastly, in material science, 5-Fluoro-benzooxazole-2-carboxylic acid is investigated for creating novel materials with unique properties, such as increased resistance to heat or corrosion .
properties
IUPAC Name |
5-fluoro-1,3-benzoxazole-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4FNO3/c9-4-1-2-6-5(3-4)10-7(13-6)8(11)12/h1-3H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVWRUQHCOXUMAX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)N=C(O2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10696195 |
Source
|
| Record name | 5-Fluoro-1,3-benzoxazole-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10696195 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-benzooxazole-2-carboxylic acid | |
CAS RN |
944898-49-1 |
Source
|
| Record name | 5-Fluoro-1,3-benzoxazole-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10696195 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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